2-imino-N-(2-methoxyphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-imino-N-(2-methoxyphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C17H14N2O3/c1-21-15-9-5-3-7-13(15)19-17(20)12-10-11-6-2-4-8-14(11)22-16(12)18/h2-10,18H,1H3,(H,19,20)
• InChI Key: RHIVXQWDLJUCRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2=N
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

2-imino-N-(2-methoxyphenyl)-2H-chromene-3-carboxamide (IMPC) is a synthetic compound that belongs to the class of chromene derivatives. It has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Synthesis and Chemical Properties

• Eco-Friendly Synthesis Approach : A study by Proença and Costa (2008) described the synthesis of 2-imino-2H-chromene-3-carboxamides using an eco-friendly approach involving aqueous sodium carbonate or hydrogen carbonate solution at room temperature. This method demonstrates high atom economy and excellent yield, indicating its potential for sustainable and efficient production (Proença & Costa, 2008).

• Antimicrobial Activity : Research by Ukhov et al. (2021) found that certain compounds synthesized from the reaction of 2,4-dihydroxybenzaldehyde with cyanoacetic acid arylamides, which include derivatives of 2-imino-2H-chromene-3-carboxamide, exhibit antimicrobial activity. This highlights the potential use of these compounds in developing antimicrobial agents (Ukhov et al., 2021).

• Domino Synthesis Protocol : Gyuris et al. (2011) developed a one-pot domino synthesis for 2-amino-3-cyano-4H-chromene-4-carboxamide derivatives, which is initiated from 2-imino-2H-chromene-3-carboxamides. This method demonstrates high efficiency and yields up to 92% (Gyuris et al., 2011).

Therapeutic and Biological Applications

• Cytotoxic Agents : A study by Gill et al. (2016) described the synthesis of novel 2-imino-2H-chromene-3(N-aryl)carboxamides with significant cytotoxic activity against various human cancer cell lines. This indicates their potential as therapeutic agents in cancer treatment (Gill et al., 2016).

• Heterocycle Synthesis : Research by Azab and Latif (2012) showcased the synthesis of functionalized chromenes starting from 2-imino-N-phenyl-2H-chromene-3-carboxamide. These compounds could lead to novel pharmaceuticals due to their unique structures (Azab & Latif, 2012).

Analytical and Structural Studies

• X-ray Analysis and Structural Insights : Dyachenko et al. (2020) conducted studies on the structures of various compounds, including 2-imino-N-(2-methoxyphenyl)-2H-chromene-3-carboxamide, through X-ray analysis. This provides valuable information about the molecular structure and potential reactivity of these compounds (Dyachenko et al., 2020).